Cas no 178456-34-3 (3-Cyclopentene-1-methanol, 2-(acetyloxy)-, acetate, (1R,2R)-)

• Product Name: 3-Cyclopentene-1-methanol, 2-(acetyloxy)-, acetate, (1R,2R)-
• CAS No: 178456-34-3
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• CID: 1365541
• PubChem ID: 71353392
• Update Time: 2025-04-20

3-Cyclopentene-1-methanol, 2-(acetyloxy)-, acetate, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-methanol, 2-(acetyloxy)-, acetate, (1R,2R)-
• acetic acid,[(1R,5R)-5-(hydroxymethyl)cyclopent-2-en-1-yl] acetate
• acetic acid;[(1R,5R)-5-(hydroxymethyl)cyclopent-2-en-1-yl] acetate
• 178456-34-3
• Acetic acid--(1R,5R)-5-(hydroxymethyl)cyclopent-2-en-1-yl acetate (1/1)
• (1R,5R)-5-(hydroxymethyl)cyclopent-2-en-1-yl acetate; acetic acid
• DTXSID80778139

• Inchi： 1S/C8H12O3.C2H4O2/c1-6(10)11-8-4-2-3-7(8)5-9;1-2(3)4/h2,4,7-9H,3,5H2,1H3;1H3,(H,3,4)/t7-,8-;/m1./s1
• InChI Key： SJKWXUZGEJNJLO-SCLLHFNJSA-N
• SMILES： O(C(C)=O)[C@@H]1C=CC[C@@H]1CO.OC(C)=O

Computed Properties

• Exact Mass: 216.09978
• Monoisotopic Mass: 216.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83